3-(4-Fluorophenyl)-N,N-dimethylacrylamide

• IUPAC Name: (E)-3-(4-fluorophenyl)-N,N-dimethylprop-2-enamide
• InChI: InChI=1S/C11H12FNO/c1-13(2)11(14)8-5-9-3-6-10(12)7-4-9/h3-8H,1-2H3/b8-5+
• InChI Key: KOJWKVLQXCILPY-VMPITWQZSA-N
• Canonical SMILES: CN(C)C(=O)C=CC1=CC=C(C=C1)F
• Isomeric SMILES: CN(C)C(=O)/C=C/C1=CC=C(C=C1)F
• Molecular Formula: C11H12FNO
• Molecular Weight: 193.22 g/mol

Description

3-(4-Fluorophenyl)-N,N-dimethylacrylamide is a useful research compound. Its molecular formula is C11H12FNO and its molecular weight is 193.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Neurokinin-1 Receptor Antagonist : An orally active, water-soluble neurokinin-1 receptor antagonist, which includes a 3-(4-fluorophenyl) component, shows high affinity and effectiveness in pre-clinical tests related to emesis and depression (Harrison et al., 2001).

• Cocaine Receptor Binding : N-substituted 3-(4-fluorophenyl)tropane derivatives have been synthesized, displaying binding characteristics similar to cocaine, with several having higher affinity at cocaine recognition sites (Milius et al., 1991).

• Photodehalogenation Research : The photodehalogenation of 4-fluoro N,N-dimethylaniline leads to different chemical products, demonstrating the direct effect of substituents on chemical reactions (Protti et al., 2012).

• Structural and Vibrational Properties : Research on 1-(4-Fluorobenzoyl)-3-(isomeric fluorophenyl)thioureas, which involves a 3-(4-fluorophenyl) component, focuses on the synthesis and characterization of novel compounds and their structural and conformational properties (Saeed et al., 2011).

• Zwitterion Model in Biochemistry : A study on 3-Amino-3-(4-fluorophenyl)propionic acid, related to 3-(4-Fluorophenyl)-N,N-dimethylacrylamide, explores its zwitterionic structure, vibrational frequencies, and H-bonding in biological systems (Pallavi & Tonannavar, 2020).

• Crystal Structure Analysis : Studies on compounds containing the 3-(4-fluorophenyl) component often involve detailed crystal structure analysis to understand molecular interactions (Huang Ming-zhi et al., 2005).

• Met Kinase Inhibition in Cancer Research : Research on N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, a related compound, reveals its role as a selective and orally efficacious inhibitor of the Met kinase superfamily, significant in cancer research (Schroeder et al., 2009).

• Analytical Characterizations of Research Chemicals : Synthesis and analytical characterizations of fluorinated research chemicals based on the 1,2-diarylethylamine template, which includes the 3-(4-fluorophenyl) component, are crucial for understanding their pharmacological properties and potential clinical applications (Dybek et al., 2019).